Cas no 1315550-49-2 (3-Chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde)

3-Chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde is a heterocyclic aromatic compound featuring a chloro-substituted benzo[b]thiophene core with a methoxy group at the 7-position and a formyl functional group at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) substituents enhances its reactivity in cross-coupling and condensation reactions. Its high purity and well-defined molecular architecture ensure consistent performance in complex synthetic pathways. The compound is particularly valuable in medicinal chemistry for constructing biologically active scaffolds. Proper handling under controlled conditions is recommended due to its reactive aldehyde group.

3-Chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde structure

1315550-49-2 structure

Product Name:3-Chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde

CAS No:1315550-49-2

MF:C₁₀H₇ClO₂S

MW:226.679380655289

CID:1095368

PubChem ID:73554821

Update Time:2025-05-28

3-Chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde
- 3-chloro-7-methoxy-1-benzothiophene-2-carbaldehyde
- 1315550-49-2
- CS-0444533
- Inchi： 1S/C10H7ClO2S/c1-13-7-4-2-3-6-9(11)8(5-12)14-10(6)7/h2-5H,1H3
- InChI Key： DYGFGGGALUMFDJ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)SC2C(=CC=CC=21)OC

Computed Properties

Exact Mass: 225.9855283g/mol
Monoisotopic Mass: 225.9855283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 54.5Å²

3-Chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM155969-1g	3-chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde	1315550-49-2	95%	1g	$574	2021-06-08
Chemenu	CM155969-1g	3-chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde	1315550-49-2	95%	1g	$559	2024-08-02
Alichem	A169003884-1g	3-Chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde	1315550-49-2	95%	1g	519.75 USD	2021-06-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1515200-1g	3-Chloro-7-methoxybenzo[b]thiophene-2-carbaldehyde	1315550-49-2	98%	1g	￥4712.00	2024-08-09